Cas no 1223253-84-6 (Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate)
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate
- Z46171872
- Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate
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- MDL: MFCD08308599
- Inchi: 1S/C20H24N2O2/c1-24-20(23)19-9-5-8-18(14-19)16-22-12-10-21(11-13-22)15-17-6-3-2-4-7-17/h2-9,14H,10-13,15-16H2,1H3
- InChI Key: ACAXAICWNNUQAI-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(=C1)CN1CCN(CC2C=CC=CC=2)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 387
- Topological Polar Surface Area: 32.8
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 447.2±40.0 °C at 760 mmHg
- Flash Point: 224.2±27.3 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB541194-250 mg |
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; . |
1223253-84-6 | 95% | 250MG |
€184.50 | 2023-04-14 | |
| abcr | AB541194-1 g |
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; . |
1223253-84-6 | 95% | 1g |
€332.50 | 2023-04-14 | |
| abcr | AB541194-250mg |
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; . |
1223253-84-6 | 95% | 250mg |
€228.00 | 2025-02-13 | |
| abcr | AB541194-500mg |
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; . |
1223253-84-6 | 95% | 500mg |
€300.90 | 2025-02-13 | |
| abcr | AB541194-1g |
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; . |
1223253-84-6 | 95% | 1g |
€415.60 | 2025-02-13 | |
| abcr | AB541194-2.52,5g |
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; . |
1223253-84-6 | 95% | 2.52,5g |
€874.60 | 2024-04-20 | |
| abcr | AB541194-2.5g |
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; . |
1223253-84-6 | 95% | 2.5g |
€874.60 | 2025-02-13 |
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate: A Comprehensive Overview
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, identified by the CAS No. 1223253-84-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science.
The chemical structure of Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate consists of a benzoate group attached to a methyl ester, with a piperazine ring substituted at the 4-position by a benzyl group and at the 1-position by a methylene group connected to the benzoate moiety. This configuration imparts the compound with distinct physicochemical properties, including high stability and reactivity under specific conditions.
Recent studies have highlighted the importance of Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various pharmaceutical agents, particularly those targeting central nervous system disorders. The compound's ability to form stable complexes with metal ions has also been investigated, opening avenues for its use in catalysis and sensor technologies.
One of the most notable advancements involving this compound is its application in drug delivery systems. Scientists have utilized its structural versatility to design nanoparticles that enhance drug solubility and bioavailability. These findings underscore the potential of Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate as a key component in modern medicinal chemistry.
Furthermore, the synthesis of Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods involve catalytic processes that minimize waste and energy consumption, aligning with global sustainability goals.
In conclusion, Methyl 3-[(4-benzylpiperazin-1-y
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